molecular formula C13H12N2 B8804365 2-[(2,4,6-Trimethylphenyl)methylidene]propanedinitrile CAS No. 15728-35-5

2-[(2,4,6-Trimethylphenyl)methylidene]propanedinitrile

Cat. No.: B8804365
CAS No.: 15728-35-5
M. Wt: 196.25 g/mol
InChI Key: QOSQQUHFZLHOBR-UHFFFAOYSA-N
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Description

2-[(2,4,6-Trimethylphenyl)methylidene]propanedinitrile is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

15728-35-5

Molecular Formula

C13H12N2

Molecular Weight

196.25 g/mol

IUPAC Name

2-[(2,4,6-trimethylphenyl)methylidene]propanedinitrile

InChI

InChI=1S/C13H12N2/c1-9-4-10(2)13(11(3)5-9)6-12(7-14)8-15/h4-6H,1-3H3

InChI Key

QOSQQUHFZLHOBR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)C=C(C#N)C#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to the methods described by M. Boehringer et al., WO 03/068748, a solution of 25 g (169 mmol) of mesitaldehyde (2,4,6-trimethylbenzaldehyde) and 13.5 g (204 mmol) of malononitrile in 70 mL of n-butanol was stirred at room temperature for 1 h and then treated dropwise with 0.4 mL of piperidine, resulting in a color change and precipitation. After 5 h, the mixture was cooled in a freezer (−20° C.) for 10 min and then filtered. The solid was washed three times with cold n-butanol and then dried to give the title compound as a white solid. LC-MS 197 (M+1). This material has been reported as being made by a similar procedure [A. M. Shestapalov et al., Chem. Heterocycl. Compd. (Engl. Transl. of Khim. Geterotsikl. Soedin.), 38, 1345 (2002)].
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step Two

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